5-chloro-N-[(2-oxo-1,3-dioxolan-4-yl)methyl]thiophene-2-carboxamide

• Molecular Formula: C9H8ClNO4S
• Molecular Weight: 261.68 g/mol
• IUPAC Name: 5-chloro-N-[(2-oxo-1,3-dioxolan-4-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C9H8ClNO4S/c10-7-2-1-6(16-7)8(12)11-3-5-4-14-9(13)15-5/h1-2,5H,3-4H2,(H,11,12)
• InChI Key: VZGXQYYXQGFYGU-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)O1)CNC(=O)C2=CC=C(S2)Cl

Description

This compound is also referred to as BAY 59-7939 and is recognized for its role as a direct factor Xa inhibitor .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-N-[(2-oxo-1,3-dioxolan-4-yl)methyl]thiophene-2-carboxamide involves multiple steps, starting from the chlorination of thiophene-2-carboxylic acid. The intermediate products undergo further reactions, including amide formation and cyclization, to yield the final compound .

Industrial Production Methods

For industrial production, the process is optimized for scalability and efficiency. This involves the use of specific reagents and catalysts to ensure high yield and purity. The reaction conditions are carefully controlled to maintain the integrity of the compound during large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

5-chloro-N-[(2-oxo-1,3-dioxolan-4-yl)methyl]thiophene-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, particularly at the chloro and thiophene moieties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH to ensure the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

5-chloro-N-[(2-oxo-1,3-dioxolan-4-yl)methyl]thiophene-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its interactions with biological targets, particularly in enzyme inhibition.

Medicine: Investigated for its potential as an antithrombotic agent, specifically as a direct factor Xa inhibitor.

Industry: Utilized in the development of pharmaceuticals and other chemical products.

Mechanism of Action

The compound exerts its effects by directly inhibiting factor Xa, an enzyme crucial for the coagulation cascade. By binding to the active site of factor Xa, it prevents the conversion of prothrombin to thrombin, thereby inhibiting blood clot formation. This mechanism makes it a valuable candidate for preventing and treating thromboembolic diseases .

Comparison with Similar Compounds

Similar Compounds

Rivaroxaban: Another direct factor Xa inhibitor with a similar mechanism of action.

Apixaban: Also inhibits factor Xa but has different pharmacokinetic properties.

Edoxaban: Similar in function but varies in its absorption and metabolism.

Uniqueness

5-chloro-N-[(2-oxo-1,3-dioxolan-4-yl)methyl]thiophene-2-carboxamide is unique due to its specific binding affinity and selectivity for factor Xa. Its chemical structure allows for good oral bioavailability and high potency, distinguishing it from other inhibitors .